Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 874776-54-2
VCID: VC2304227
InChI: InChI=1S/C12H11F3N2O2/c1-3-19-11(18)9-10(12(13,14)15)16-8-6-7(2)4-5-17(8)9/h4-6H,3H2,1-2H3
SMILES: CCOC(=O)C1=C(N=C2N1C=CC(=C2)C)C(F)(F)F
Molecular Formula: C12H11F3N2O2
Molecular Weight: 272.22 g/mol

Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

CAS No.: 874776-54-2

Cat. No.: VC2304227

Molecular Formula: C12H11F3N2O2

Molecular Weight: 272.22 g/mol

* For research use only. Not for human or veterinary use.

Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate - 874776-54-2

Specification

CAS No. 874776-54-2
Molecular Formula C12H11F3N2O2
Molecular Weight 272.22 g/mol
IUPAC Name ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
Standard InChI InChI=1S/C12H11F3N2O2/c1-3-19-11(18)9-10(12(13,14)15)16-8-6-7(2)4-5-17(8)9/h4-6H,3H2,1-2H3
Standard InChI Key ZYWXJQZELANTBU-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(N=C2N1C=CC(=C2)C)C(F)(F)F
Canonical SMILES CCOC(=O)C1=C(N=C2N1C=CC(=C2)C)C(F)(F)F

Introduction

Chemical Identity and Basic Properties

Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is a heterocyclic organic compound belonging to the imidazo[1,2-a]pyridine family. This compound features a distinctive structure that incorporates a trifluoromethyl group and an ethyl carboxylate moiety, contributing to its unique chemical properties and potential applications in various fields of research.

Basic Identifiers

The compound is characterized by several identifiers that help distinguish it in chemical databases and literature. The primary identifiers include:

ParameterValue
IUPAC NameEthyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
CAS Registry Number874776-54-2
Molecular FormulaC₁₂H₁₁F₃N₂O₂
Molecular Weight272.22 g/mol
Melting Point80-82°C
Physical FormSolid
IdentifierValue
InChIInChI=1S/C12H11F3N2O2/c1-3-19-11(18)9-10(12(13,14)15)16-8-6-7(2)4-5-17(8)9/h4-6H,3H2,1-2H3
InChIKeyZYWXJQZELANTBU-UHFFFAOYSA-N
SMILESO=C(OCC)C1=C(N=C2C=C(C=CN21)C)C(F)(F)F

These molecular descriptors provide a precise representation of the compound's structure, enabling computational analysis and facilitating structure-activity relationship studies .

Synthesis Methods

The synthesis of imidazo[1,2-a]pyridine derivatives, including Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate, has evolved significantly over recent years. Modern approaches focus on efficient and environmentally friendly methodologies.

Conventional Synthesis Pathways

EntryBaseSolventTemperature (°C)Time (min)Yield (%)
1NaOHH₂Or.t.2>99
2NaOH (extra pure)H₂Or.t.2>99

This approach involves a NaOH-promoted cycloisomerization of N-propargylpyridiniums, providing quantitative yields in just minutes. The method is notable for its green chemistry metrics, including high reaction mass efficiency and significantly higher space-time-yield compared to conventional processes .

More recently, Sun et al. developed a Pd-catalyzed aerobic C–H carbonylative esterification of imidazo[1,2-a]pyridines with alcohols as the carbonyl source. This method functions via C(sp²)–H bond functionalization under mild reaction conditions. It offers a green, safe, and economical alternative to traditional carbonyl sources like carbon monoxide, enabling the synthesis of imidazo[1,2-a]pyridine-3-carboxylates from simple substrates in a single step .

Preparation of Stock Solutions

For research applications, proper preparation of stock solutions is essential. The following guidance is derived from commercial suppliers:

Stock Solution Preparation Table

The preparation of stock solutions requires precise calculations based on the molecular weight of the compound:

ConcentrationFor 1 mgFor 5 mgFor 10 mg
1 mM3.873 mL19.3648 mL38.7297 mL
5 mM0.7746 mL3.873 mL7.7459 mL
10 mM0.3873 mL1.9365 mL3.873 mL

This table provides guidance for preparing solutions of different concentrations based on the available amount of the compound .

ParameterClassification
GHS PictogramGHS07
Signal WordWarning
Hazard CodesH302, H312, H332
Hazard DescriptionsHarmful if swallowed, harmful in contact with skin, harmful if inhaled

These classifications indicate that appropriate safety measures should be implemented when handling this compound .

Precautionary Measures

The following precautionary statements are associated with this compound:

Precautionary StatementCode
Avoid breathing dust/fume/gas/mist/vapors/sprayP261
Wash hands thoroughly after handlingP264
Do not eat, drink or smoke when using this productP270
Use only outdoors or in a well-ventilated areaP271
Wear protective gloves/protective clothingP280
IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouthP301 + P312 + P330
IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you feel unwellP302 + P352 + P312
IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwellP304 + P340 + P312
Wash contaminated clothing before reuseP363
Store in a dry place. Store in a closed containerP402 + P404
Dispose of contents/container according to local/regional/national regulationsP501

These precautionary measures should be followed to ensure safe handling of the compound .

SupplierProduct DetailsPurityAvailable Formats
CP Lab Safety / Aladdin ScientificALA-E358242-1mgNot specified1 mg
GlpBioGF11894Not specifiedVarious sizes, includes sample solution (25 µL, 10mM)
Apollo ScientificVia VWRNot specifiedVarious formats
Key Organics / BIONETKEY15985391695%Various formats
Matrix Scientific046763-500MG≥95%500 mg
Cymit Quimica54-PC200170, 3D-ZJB77654Min. 95%Various formats (some discontinued)

This table provides an overview of the suppliers and available formats for procurement of the compound for research purposes .

Delivery Information

Delivery timelines vary by supplier, with some providing estimated delivery dates. For example, Cymit Quimica lists an estimated delivery date of Tuesday, April 29, 2025, for their product (54-PC200170) . Shipping conditions may include room temperature shipping or shipment with blue ice for certain formats, particularly evaluation sample solutions .

Research Context and Applications

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